Cas no 1305324-34-8 (1-(2,3,6-Trifluorophenyl)propan-2-one)

• Product Name: 1-(2,3,6-Trifluorophenyl)propan-2-one
• CAS No: 1305324-34-8
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 4587069
• PubChem ID: 55274609
• Update Time: 2024-03-01

1-(2,3,6-Trifluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,6-trifluorophenyl)propan-2-one
• 2-Propanone, 1-(2,3,6-trifluorophenyl)-
• 1-(2,3,6-Trifluoro-phenyl)-propan-2-one
• 1-(2,3,6-Trifluorophenyl)propan-2-one

• MDL： MFCD11553528
• Inchi： 1S/C9H7F3O/c1-5(13)4-6-7(10)2-3-8(11)9(6)12/h2-3H,4H2,1H3
• InChI Key： FYLJYJAACVPMRM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC(C)=O)F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes